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Compound of Interest

Compound Name: R-(-)-1,2-Propanediol

Cat. No.: B041857 Get Quote

Essential Safety and Handling Guide for R-
(-)-1,2-Propanediol
This guide provides critical safety and logistical information for the handling and disposal of R-
(-)-1,2-Propanediol, a chiral building block frequently utilized in pharmaceutical synthesis.

Adherence to these protocols is essential for ensuring a safe laboratory environment.

(R)-(-)-1,2-Propanediol, also known as (R)-(-)-propylene glycol, is a clear, colorless, and

viscous liquid.[1] While it is considered to have low toxicity, proper personal protective

equipment (PPE) and handling procedures are necessary to mitigate potential hazards.[1]

Summary of Key Safety and Physical Properties
The following table summarizes the key quantitative data for R-(-)-1,2-Propanediol for easy

reference.
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Property Value

Molecular Formula C₃H₈O₂

Molecular Weight 76.09 g/mol

CAS Number 4254-14-2

Appearance Clear, colorless, viscous liquid[1]

Boiling Point 186-188 °C at 765 mm Hg[1]

Melting Point -60 °C[1]

Flash Point 103 °C (closed cup)[1]

Density 1.04 g/mL at 25 °C[1]

Solubility
Miscible with water, acetone, chloroform, and

ethanol[1]

Acute Oral Toxicity (LD50) Rat: 22,000 mg/kg[1]

Acute Dermal Toxicity (LD50) Rabbit: >2,000 mg/kg[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should always be conducted to determine the appropriate PPE.

The following are the recommended minimum requirements for handling R-(-)-1,2-
Propanediol.
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Protection Type Specification

Eye Protection

Safety glasses with side shields or chemical

safety goggles are mandatory to prevent eye

contact.[1]

Skin Protection

Chemically resistant gloves, such as nitrile

rubber (>0.11 mm thickness), should be worn.

[1] A lab coat or other protective clothing is also

recommended to prevent skin exposure.[1]

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection is not typically

required.[1][2] If there is a potential for aerosol

or mist formation, a suitable respirator should be

used.[1]

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area.[3]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.[4][5]

Store in a cool, dry, and well-ventilated area in tightly sealed containers.[1][2]

This substance is hygroscopic.[1][4]

Keep away from incompatible materials such as strong oxidizing agents, acid chlorides, and

acid anhydrides.[1][5]

Spill Response:

Ensure adequate ventilation.[4]

Wear appropriate personal protective equipment as detailed above.[4]
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Contain the spill using an inert absorbent material such as sand or earth.[4][5]

Collect the absorbed material into a suitable, closed container for disposal.[4][5]

Do not allow the product to enter drains.[4]

Disposal:

Dispose of unused product and contaminated materials in accordance with all applicable

local, state, and federal regulations.

It is recommended to use a licensed disposal company.[4]

Do not dispose of down the drain.[4]

Emergency First Aid Procedures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[2] If eye irritation persists, get medical advice or attention.[5]

Skin Contact: Wash off immediately with plenty of soap and water.[1] Remove any

contaminated clothing.[1]

Inhalation: Move the individual to fresh air.[1] If breathing is difficult, provide oxygen.

Ingestion: Clean mouth with water and drink plenty of water afterwards.[2] Do not induce

vomiting. Seek medical attention if you feel unwell.
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Workflow for Handling R-(-)-1,2-Propanediol
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Caption: Logical workflow for the safe handling of R-(-)-1,2-Propanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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